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molecular formula C14H14O4 B170105 Methyl 4-(1-methoxy-1-oxopent-4-yn-2-yl)benzoate CAS No. 146464-90-6

Methyl 4-(1-methoxy-1-oxopent-4-yn-2-yl)benzoate

Cat. No. B170105
CAS RN: 146464-90-6
M. Wt: 246.26 g/mol
InChI Key: WPUHVBXXNXFUJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05354751

Procedure details

A mixture of 35% potassium hydride in oil (6.04 g, 35% w/w, 53 mmols of potassium hydride) in 240 mL of sieve dried tetrahydrofuran was cooled to 0° C. The cold mixture was treated with homoterephthalic acid dimethyl ester (10.0 g, 48 mmols). The mixture was stirred at 0° C. for one hour. Propargyl bromide (53 mmols) was added and the mixture stirred at 0° C. for 30 minutes, then at room temperature for 16 hours. The resulting mixture was treated with 4.8 mL of 50% acetic acid, then poured into 480 mL of water. The mixture was extracted with ether (2×250 mL). The ether extracts were combined, dried over magnesium sulfate, and concentrated to a brown oil. Chromatography on 250 g of flash silica gel (10% ether in hexane eluent) gave the product IV-1b as a white solid mp 63°-65° C.
Name
potassium hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
potassium hydride
Quantity
53 mmol
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
240 mL
Type
solvent
Reaction Step One
Name
homoterephthalic acid dimethyl ester
Quantity
10 g
Type
reactant
Reaction Step Two
Name
Propargyl bromide
Quantity
53 mmol
Type
reactant
Reaction Step Three
Name
acetic acid
Quantity
4.8 mL
Type
reactant
Reaction Step Four
Name
water
Quantity
480 mL
Type
solvent
Reaction Step Five
Name
solid

Identifiers

REACTION_CXSMILES
[H-].[K+].[CH3:3][O:4][C:5](=[O:17])[CH2:6][C:7]1[CH:16]=[CH:15][C:10]([C:11]([O:13][CH3:14])=[O:12])=[CH:9][CH:8]=1.[CH2:18](Br)[C:19]#[CH:20].C(O)(=O)C>O1CCCC1.O>[CH3:3][O:4][C:5](=[O:17])[CH:6]([CH2:20][C:19]#[CH:18])[C:7]1[CH:16]=[CH:15][C:10]([C:11]([O:13][CH3:14])=[O:12])=[CH:9][CH:8]=1 |f:0.1|

Inputs

Step One
Name
potassium hydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[K+]
Name
potassium hydride
Quantity
53 mmol
Type
reactant
Smiles
[H-].[K+]
Name
tetrahydrofuran
Quantity
240 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
homoterephthalic acid dimethyl ester
Quantity
10 g
Type
reactant
Smiles
COC(CC1=CC=C(C(=O)OC)C=C1)=O
Step Three
Name
Propargyl bromide
Quantity
53 mmol
Type
reactant
Smiles
C(C#C)Br
Step Four
Name
acetic acid
Quantity
4.8 mL
Type
reactant
Smiles
C(C)(=O)O
Step Five
Name
water
Quantity
480 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred at 0° C. for one hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture stirred at 0° C. for 30 minutes
Duration
30 min
WAIT
Type
WAIT
Details
at room temperature for 16 hours
Duration
16 h
EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted with ether (2×250 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to a brown oil

Outcomes

Product
Details
Reaction Time
 1 h
Name
solid
Type
product
Smiles
COC(C(C1=CC=C(C(=O)OC)C=C1)CC#C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.